Cas no 1716-43-4 (Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy-)

Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy- is a fluorinated and chloromethyl-substituted dimethoxybenzene derivative with applications in organic synthesis and pharmaceutical intermediates. The presence of both electron-withdrawing (fluoro, chloromethyl) and electron-donating (methoxy) groups on the aromatic ring enhances its reactivity in substitution and coupling reactions, making it a versatile building block. The chloromethyl group allows for further functionalization, while the fluorine atom contributes to metabolic stability in drug design. Its dimethoxy substitution pattern offers steric and electronic modulation for selective transformations. This compound is particularly useful in the development of bioactive molecules, where precise control over molecular architecture is required. Proper handling is essential due to its reactive functional groups.
Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy- structure
1716-43-4 structure
Product Name:Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy-
CAS No:1716-43-4
MF:C9H10ClFO2
MW:204.625905513763
MDL:MFCD03411452
CID:236306
PubChem ID:237411
Update Time:2025-11-02

Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy-
    • 1-(chloromethyl)-2-fluoro-3,4-dimethoxybenzene
    • 2-FLUORO-3,4-DIMETHOXYBENZYLCHLORIDE
    • 1-Chlormethyl-2-fluor-3,4-dimethoxy-benzol
    • 1-chloromethyl-2-fluoro-3,4-dimethoxy-benzene
    • 3,4-dimethoxy-2-fluorobenzyl chloride
    • 1-(chloromethyl)-2-fluoro-3,4-dimethoxy-benzene
    • NSC40842
    • 2-fluoro-3,4-dimethoxybenzyl chloride
    • AKOS032947882
    • RASIHJHGNLXRPH-UHFFFAOYSA-N
    • DTXSID10285184
    • SCHEMBL6353960
    • NSC-40842
    • 1716-43-4
    • FT-0690721
    • alpha-chloro-2-fluoro-3,4-dimethoxytoluene
    • MDL: MFCD03411452
    • Inchi: 1S/C9H10ClFO2/c1-12-7-4-3-6(5-10)8(11)9(7)13-2/h3-4H,5H2,1-2H3
    • InChI Key: RASIHJHGNLXRPH-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=C(C=1F)OC)OC

Computed Properties

  • Exact Mass: 204.03500
  • Monoisotopic Mass: 204.0353354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 2.58170

Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy- Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy- Pricemore >>

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Additional information on Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy-

Comprehensive Guide to Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy- (CAS No. 1716-43-4)

Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy- (CAS No. 1716-43-4) is a specialized aromatic compound with a unique molecular structure. This fluorinated dimethoxy benzene derivative has gained significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. The compound's chloromethyl and fluoro substituents make it particularly valuable as a building block in organic synthesis.

Recent studies highlight the growing importance of fluorinated aromatic compounds in drug discovery, with particular interest in their enhanced metabolic stability and membrane permeability. The presence of both fluoro and dimethoxy groups in this compound offers interesting possibilities for structure-activity relationship studies, especially in the development of CNS-active pharmaceuticals.

The synthesis of Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy- typically involves selective fluorination and etherification reactions. Researchers have developed various synthetic routes to optimize yield and purity, with recent advancements focusing on greener chemistry approaches. The compound's chloromethyl group serves as an excellent handle for further functionalization, making it a valuable intermediate in multi-step syntheses.

In material science applications, derivatives of 1716-43-4 have shown promise in the development of specialty polymers and liquid crystals. The electron-withdrawing fluoro group combined with electron-donating methoxy groups creates interesting electronic properties that can be tuned for specific applications. Recent patents highlight its potential use in OLED materials and advanced coatings.

Analytical characterization of Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy- typically involves a combination of techniques including NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC analysis. The compound's stability under various conditions has been extensively studied, with particular attention to the reactivity of its chloromethyl functionality.

From a commercial perspective, the demand for fluorinated aromatic building blocks like 1716-43-4 has been steadily increasing. Pharmaceutical companies particularly value such intermediates for their potential in creating novel bioactive molecules. The global market for fluoroaromatic compounds is projected to grow significantly, driven by their applications in life sciences and advanced materials.

Handling and storage recommendations for Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy- emphasize the importance of proper ventilation and moisture control. While not classified as hazardous under normal conditions, standard laboratory precautions should be observed when working with this compound, particularly regarding its chloromethyl group reactivity.

Recent publications have explored the use of 1716-43-4 in cross-coupling reactions, where its unique substitution pattern enables the creation of complex molecular architectures. The compound's compatibility with various catalytic systems makes it particularly valuable in modern synthetic methodologies, including transition metal-catalyzed transformations.

Environmental considerations regarding fluorinated organic compounds have led to increased research into the biodegradation pathways of molecules like Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy-. While generally stable, recent studies focus on developing sustainable methods for the synthesis and eventual breakdown of such specialized chemicals.

The future outlook for Benzene,1-(chloromethyl)-2-fluoro-3,4-dimethoxy- appears promising, with potential applications emerging in areas such as medicinal chemistry, materials science, and specialty chemicals. As research continues into the unique properties of fluorinated aromatic compounds, this particular derivative is likely to maintain its importance as a versatile synthetic intermediate.

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